Cas no 1804844-47-0 (2-(Bromomethyl)-5-iodo-3-nitro-4-(trifluoromethoxy)pyridine)

• Product Name: 2-(Bromomethyl)-5-iodo-3-nitro-4-(trifluoromethoxy)pyridine
• CAS No: 1804844-47-0
• MF: C₇H₃BrF₃IN₂O₃
• MW: 426.914003610611
• CID: 4835476
• Update Time: 2025-10-30

2-(Bromomethyl)-5-iodo-3-nitro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-5-iodo-3-nitro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3BrF3IN2O3/c8-1-4-5(14(15)16)6(3(12)2-13-4)17-7(9,10)11/h2H,1H2
• InChI Key： WMOHFYUDQHZXJR-UHFFFAOYSA-N
• SMILES： IC1=CN=C(CBr)C(=C1OC(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 289
• XLogP3: 3.1
• Topological Polar Surface Area: 67.9

Additional information on 2-(Bromomethyl)-5-iodo-3-nitro-4-(trifluoromethoxy)pyridine

Professional Introduction to 2-(Bromomethyl)-5-iodo-3-nitro-4-(trifluoromethoxy)pyridine (CAS No. 1804844-47-0)

2-(Bromomethyl)-5-iodo-3-nitro-4-(trifluoromethoxy)pyridine, with the CAS number 1804844-47-0, is a highly versatile and structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis. Its unique molecular framework, featuring a pyridine core substituted with a bromomethyl group, an iodine atom, a nitro group, and a trifluoromethoxy moiety, makes it a valuable intermediate in the development of novel bioactive molecules.

The compound's bifunctional nature, combining electrophilic and nucleophilic sites, allows for diverse chemical transformations that are instrumental in constructing more intricate molecular architectures. The presence of the bromomethyl group at the 2-position provides a reactive handle for nucleophilic substitution reactions, while the iodo substituent at the 5-position can be selectively modified via cross-coupling reactions. Additionally, the electron-withdrawing effects of the nitro group and the electron-donating influence of the trifluoromethoxy group contribute to a rich interplay of electronic properties, enabling fine-tuned reactivity and selectivity in synthetic protocols.

In recent years, this compound has found applications in the synthesis of pharmacologically relevant scaffolds. For instance, its structural motif is closely related to several known drug candidates that exhibit activities in areas such as oncology, immunomodulation, and central nervous system disorders. The trifluoromethoxy group, in particular, is a common pharmacophore that enhances metabolic stability and binding affinity in drug-like molecules.

Recent advancements in medicinal chemistry have highlighted the utility of 2-(Bromomethyl)-5-iodo-3-nitro-4-(trifluoromethoxy)pyridine as a key building block for generating novel inhibitors targeting enzyme-catalyzed pathways. Researchers have leveraged its reactivity to develop potent analogs of kinases and other signaling proteins. The nitro group can be reduced to an amine, further expanding the scope of derivatization possibilities. This adaptability has made it a cornerstone in fragment-based drug discovery initiatives.

The compound's role in material science is also emerging as an area of interest. Its ability to undergo metal-catalyzed coupling reactions has been exploited to create advanced polymers and functional materials with tailored electronic properties. The combination of halogenated pyridines with fluorinated ethers offers a unique platform for designing materials with enhanced stability and chemical resistance.

The synthesis of 2-(Bromomethyl)-5-iodo-3-nitro-4-(trifluoromethoxy)pyridine typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Key steps often include halogenation strategies at specific positions on the pyridine ring followed by selective functionalization at other sites. The use of palladium-catalyzed cross-coupling reactions is particularly prevalent in introducing new substituents while maintaining regioselectivity.

The compound's handling requires adherence to standard laboratory protocols for organic chemicals due to its reactivity. While it does not fall under hazardous or controlled substance classifications, proper safety measures such as personal protective equipment (PPE) and fume hoods are recommended during manipulation to ensure safe handling.

As research continues to evolve, new applications for 2-(Bromomethyl)-5-iodo-3-nitro-4-(trifluoromethoxy)pyridine are expected to emerge, particularly in the context of green chemistry initiatives where efficient synthetic routes will be prioritized. Its role as a central intermediate underscores its importance not only as a chemical entity but also as a catalyst for innovation across multiple scientific disciplines.